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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254 Get Quote

Abstract
Antibacterial agent 125, identified as 2-(3-chlorophenyl)-N-(4-isocyanophenyl)acetamide, is a

novel antibacterial compound with potent activity against clinically relevant Gram-positive

pathogens, most notably methicillin-resistant Staphylococcus aureus (MRSA). This document

provides a comprehensive overview of the discovery, history, and key characteristics of this

agent. It includes a summary of its antibacterial efficacy, a detailed experimental protocol for

determining its minimum inhibitory concentration, and diagrams illustrating its developmental

workflow and key attributes. This guide is intended for researchers, scientists, and

professionals in the field of drug development.

Discovery and History
Antibacterial agent 125, also referred to as compound 42 in the primary literature, was

identified through a rational drug design strategy known as "scaffold hopping". This medicinal

chemistry approach led to the development of a novel class of 4-isocyanophenylamides as

potent antibacterial agents. The discovery was detailed in a 2023 publication in the European

Journal of Medicinal Chemistry by Francesca Brunelli and colleagues.[1][2] The research

highlighted this compound as a promising lead candidate for combating MRSA infections due

to its significant antimicrobial activity, a favorable safety profile, and a low tendency to induce

bacterial resistance.[1][3]
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Antibacterial agent 125 has demonstrated effective antibacterial activity against a range of

clinically important Gram-positive bacteria. Its efficacy is particularly notable against strains of

Staphylococcus aureus that are resistant to methicillin.

Table 1: Quantitative Summary of Antibacterial Activity
Bacterial Class Pathogen MIC50 Range (μM)

Gram-positive Clinically relevant pathogens 0.25 - 8

Gram-positive
Staphylococcus aureus

(MRSA)
2

Data sourced from multiple chemical suppliers and a research publication.[1][2][4][5][6][7]

Key Properties
Beyond its direct antibacterial effect, Antibacterial agent 125 exhibits several desirable

characteristics for a therapeutic candidate:

Low Resistance Induction: Studies have shown that it does not induce the formation of

resistant bacterial strains after ten passages.[1][3]

Biofilm Inhibition: It has a moderate ability to inhibit the formation of bacterial biofilms.[1][3][7]

Safety Profile: The compound has a nontoxic profile in mammalian cells and demonstrates

good metabolic stability in human liver microsomes.[1][3][7]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The following is a generalized protocol for determining the MIC of Antibacterial agent 125
based on standard broth microdilution methods.

Objective: To determine the lowest concentration of Antibacterial agent 125 that inhibits the

visible growth of a bacterial strain.
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Materials:

Antibacterial agent 125

Bacterial culture in logarithmic growth phase

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Pipettes and sterile tips

Incubator

Procedure:

Preparation of Antibacterial Agent Stock Solution: Prepare a stock solution of Antibacterial
agent 125 in a suitable solvent (e.g., DMSO) at a high concentration.

Serial Dilutions: Perform a two-fold serial dilution of the stock solution in CAMHB across the

wells of a 96-well plate to achieve a range of desired concentrations.

Inoculum Preparation: Dilute the bacterial culture to a standardized concentration (e.g., 5 x

10^5 CFU/mL) in CAMHB.

Inoculation: Add the standardized bacterial inoculum to each well containing the diluted

antibacterial agent. Include a positive control (bacteria in broth without the agent) and a

negative control (broth only).

Incubation: Incubate the microtiter plate at 37°C for 16-20 hours.

Reading the Results: The MIC is determined as the lowest concentration of Antibacterial
agent 125 at which there is no visible growth of bacteria.
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Caption: Developmental workflow of Antibacterial agent 125.

Key Attributes of Antibacterial Agent 125

Antibacterial Agent 125

Potent Antibacterial Activity
Effective against Gram-positive pathogens

Especially MRSA
Favorable Safety Profile

Low cytotoxicity in mammalian cells

High metabolic stability
Low Resistance Potential No resistance induced after 10 passages Biofilm Inhibition Moderate ability to inhibit biofilm formation
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Caption: Key attributes of Antibacterial agent 125.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/product/b10857254?utm_src=pdf-custom-synthesis
https://research.uniupo.it/en/publications/isocyanides-in-med-chem-a-scaffold-hopping-approach-for-the-ident/
https://pubs.rsc.org/en/content/articlepdf/2024/sc/d4sc01940g
https://www.researchgate.net/profile/Beatrice-Castiglioni
https://pubs.acs.org/doi/abs/10.1021/acs.chemrev.1c00143
https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00143
https://www.researchgate.net/publication/278743312_Discovery_and_Characterization_of_Aryl_Isonitriles_as_A_New_Class_of_Compounds_versus_Methicillin-_and_Vancomycin-resistant_Staphylococcus_aureus
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-b0293010-b752-41a6-ab95-28e6c1c55bf1
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-b0293010-b752-41a6-ab95-28e6c1c55bf1
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-b0293010-b752-41a6-ab95-28e6c1c55bf1
https://www.benchchem.com/product/b10857254#discovery-and-history-of-antibacterial-agent-125
https://www.benchchem.com/product/b10857254#discovery-and-history-of-antibacterial-agent-125
https://www.benchchem.com/product/b10857254#discovery-and-history-of-antibacterial-agent-125
https://www.benchchem.com/product/b10857254#discovery-and-history-of-antibacterial-agent-125
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10857254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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